Cas no 955775-07-2 (N'-(3-chloro-2-methylphenyl)-N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide)

N'-(3-chloro-2-methylphenyl)-N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide structure
955775-07-2 structure
Product Name:N'-(3-chloro-2-methylphenyl)-N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide
CAS No:955775-07-2
MF:C22H26ClN3O2
MW:399.913744449615
CID:6136058
PubChem ID:16837562
Update Time:2025-05-20

N'-(3-chloro-2-methylphenyl)-N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

    • N'-(3-chloro-2-methylphenyl)-N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide
    • Ethanediamide, N1-(3-chloro-2-methylphenyl)-N2-[2-(1-ethyl-1,2,3,4-tetrahydro-6-quinolinyl)ethyl]-
    • N'-(3-chloro-2-methylphenyl)-N-[2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]ethanediamide
    • 955775-07-2
    • F2271-0547
    • N'-(3-chloro-2-methylphenyl)-N-[2-(1-ethyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]oxamide
    • AKOS024635098
    • VU0490685-1
    • N1-(3-chloro-2-methylphenyl)-N2-(2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)oxalamide
    • Inchi: 1S/C22H26ClN3O2/c1-3-26-13-5-6-17-14-16(9-10-20(17)26)11-12-24-21(27)22(28)25-19-8-4-7-18(23)15(19)2/h4,7-10,14H,3,5-6,11-13H2,1-2H3,(H,24,27)(H,25,28)
    • InChI Key: PTGZOVNTTPERSE-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=CC(Cl)=C1C)(=O)C(NCCC1C=CC2=C(C=1)CCCN2CC)=O

Computed Properties

  • Exact Mass: 399.1713548g/mol
  • Monoisotopic Mass: 399.1713548g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 544
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 61.4Ų

Experimental Properties

  • Density: 1.227±0.06 g/cm3(Predicted)
  • pka: 10.99±0.70(Predicted)

N'-(3-chloro-2-methylphenyl)-N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide Pricemore >>

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N'-(3-chloro-2-methylphenyl)-N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide Related Literature

Additional information on N'-(3-chloro-2-methylphenyl)-N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide

N'-(3-chloro-2-methylphenyl)-N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide (CAS No. 955775-07-2): An Overview

N'-(3-chloro-2-methylphenyl)-N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide (CAS No. 955775-07-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is a member of the class of compounds known as diamides. Its unique structural features and potential biological activities make it a subject of ongoing investigation for various therapeutic applications.

The molecular structure of N'-(3-chloro-2-methylphenyl)-N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide is characterized by a central diamide core flanked by a chlorinated and methylated phenyl group and a substituted tetrahydroquinoline moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule, which are crucial for its potential pharmacological activities.

Recent studies have highlighted the potential of N'-(3-chloro-2-methylphenyl)-N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an anticancer agent. Research has demonstrated that N'-(3-chloro-2-methylphenyl)-N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide can induce apoptosis in various cancer cell lines, including those derived from breast cancer and colon cancer. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt pathway and the MAPK pathway. These findings have prompted further investigations into its potential as a novel anticancer drug.

In addition to its anti-inflammatory and anticancer properties, N'-(3-chloro-2-methylphenyl)-N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide has also shown promise in neurodegenerative disease research. Studies have indicated that this compound can protect neurons from oxidative stress and inhibit the aggregation of misfolded proteins such as beta-amyloid and tau. These effects suggest that it may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of N'-(3-chloro-2-methylphenyl)-N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide are also an important area of research. Preliminary studies have shown that it has favorable oral bioavailability and a reasonable half-life in vivo. However, further optimization may be necessary to enhance its pharmacokinetic profile for clinical applications.

The safety profile of N'-(3-chloro-2-methylphenyl)-N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-y l)ethylethanediamide is another critical aspect being evaluated. Preclinical toxicology studies have not reported any significant adverse effects at therapeutic doses. However, comprehensive safety assessments are ongoing to ensure its suitability for human use.

In conclusion, N'-(3-chloro - 2 - methylphenyl ) - N - 2 - ( 1 - ethyl - 1 , 2 , 3 , 4 - tetrahydroquinolin - 6 - yl ) ethylethanediamide (CAS No. 955775 - 07 - 2) is a promising compound with diverse biological activities that warrant further investigation. Its potential applications in anti-inflammatory therapy , cancer treatment , and neurodegenerative disease management make it an exciting candidate for drug development . Ongoing research efforts aim to elucidate its mechanisms of action , optimize its pharmacological properties , and evaluate its safety profile for eventual clinical use .

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